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Cat. No.: B1295253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl 2,5-dibromohexanedioate is a halogenated aliphatic ester that serves as a valuable

intermediate in organic synthesis. Its bifunctional nature, with bromine atoms at the 2 and 5

positions, makes it a versatile building block for the synthesis of more complex molecules,

particularly in the development of pharmaceuticals and fine chemicals. This technical guide

provides a comprehensive overview of the commercial availability of Dimethyl 2,5-
dibromohexanedioate, along with key technical data to support its application in research and

development.

Commercial Availability
A number of chemical suppliers offer Dimethyl 2,5-dibromohexanedioate, typically with

purities suitable for laboratory research and further synthesis. The following table summarizes

the offerings from various vendors. Please note that pricing and availability are subject to

change and should be confirmed directly with the suppliers.
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Supplier CAS Number Purity
Available
Quantities

Notes

Sigma-Aldrich 868-72-4 Not specified Inquire

A major supplier

of research

chemicals.[1]

Santa Cruz

Biotechnology
868-72-4 Not specified Inquire

Biochemical for

proteomics

research.[2]

BLD Pharm 868-72-4 Not specified Inquire

Offers online

ordering with

potential

discounts.[3]

Aribo

Biotechnology
868-72-4 Not specified

Minimum

packaging unit

price of $2.78

mentioned.

Pricing updated

as of late 2024.

Echemi (Hebei

Kejiang

Biotechnology

Co., Ltd.)

868-72-4 99.9%

Inquire (offers

various

packaging from

25kg to 1000kg

drums)

Pharmacy grade,

white powder.[4]

CP Lab Safety 868-72-4 97% 500 grams

For professional

manufacturing

and research use

only.[5]

MySkinRecipes 868-72-4 96.5-100% 250mg, 1g, 5g

Specifies

appearance as

white to yellow

powder or

crystals.[6]

Vandana

Chemicals

868-72-4 Not specified Customized

quantities

Leading

manufacturer
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and supplier in

India.[7]

HariKrishna

Enterprise
868-72-4 Not specified

Inquire (minimum

order of 50 kg for

some other

products)

Manufacturer

and supplier

based in India.[8]

Wuhan Jixin

Yibang

Biotechnology

Co., Ltd. (via

Chemsrc)

868-72-4 Not specified Inquiry for 500g

Price and stock

period available

upon inquiry.[9]

Shanghai

Nianxing

Industrial Co.,

Ltd. (via

Chemsrc)

868-72-4 98.0% Inquire -

Dayang Chem

(Hangzhou) Co.,

Ltd. (via

Chemsrc)

868-72-4 98.0%
100g, 1kg,

100kg, 1000kg
-
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Property Value Source

Molecular Formula C₈H₁₂Br₂O₄ [2][6][10]

Molecular Weight 331.99 g/mol [2][6]

CAS Number 868-72-4 [1][2][11]

Appearance
White to yellow powder or

crystals
[6]

Melting Point 75-76 °C [4]

Flash Point 139.5±27.9 °C [4]

Density 1.7±0.1 g/cm³ [4]

Refractive Index 1.508 [4]

Storage Conditions 2-8°C, under inert gas [3][6]

Applications in Synthesis
Dimethyl 2,5-dibromohexanedioate is primarily utilized as an intermediate in organic

synthesis.[6] Its bromine atoms serve as reactive sites for nucleophilic substitution, allowing for

the introduction of various functional groups. This makes it a key component in the synthesis of

pharmaceuticals and other fine chemicals.[6][7][8]

One noted application is its use as a reagent for the conversion of cysteine to dehydroalanine

(DHA).[12] While detailed experimental protocols for this specific transformation are not readily

available in the public domain, a general workflow for a typical synthetic application of this

reagent is outlined below.

General Synthetic Workflow
The following diagram illustrates a generalized workflow for the use of Dimethyl 2,5-
dibromohexanedioate in a synthetic protocol. This represents a logical progression from

starting materials to the final, purified product.
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Caption: A generalized workflow for a chemical synthesis using Dimethyl 2,5-
dibromohexanedioate.
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According to the GHS classifications from aggregated notifications, Dimethyl 2,5-
dibromohexanedioate is considered harmful if swallowed and causes severe skin burns and

eye damage.[13] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated fume hood. For detailed safety information, please consult the

Safety Data Sheet (SDS) from your supplier.

Conclusion
Dimethyl 2,5-dibromohexanedioate is a readily available synthetic intermediate from a

variety of chemical suppliers. Its utility in the synthesis of complex organic molecules makes it a

valuable compound for researchers and professionals in drug development and fine chemical

manufacturing. While specific, detailed experimental protocols are proprietary or published in

scientific literature, the general workflow and safety precautions outlined in this guide provide a

solid foundation for its use in the laboratory. It is recommended to consult the supplier's

technical documentation and relevant literature for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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